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Compound of Interest

Compound Name: Beryllium telluride

Cat. No.: B077544

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material safety data for Beryllium
Telluride (BeTe). The information is compiled to assist researchers, scientists, and

professionals in drug development in understanding the material's properties and associated
hazards, ensuring safe handling and use.

Chemical and Physical Properties

Beryllium Telluride is a crystalline solid that serves as a semiconductor.[1][2][3][4][5] It is
crucial to understand its physical and chemical characteristics to handle it safely.
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Property Value Source
Molecular Formula BeTe [1]
Molecular Weight 136.612 g/mol [2][41[5]
Appearance Gray powder/crystalline solid [2][5]
Density 5.1 g/cm3 [3114]
Crystal Structure Cubic, Sphalerite (Zincblende) [2][5]
Lattice Constant 0.5615 nm [21[31[41[5]
Energy Gap Approximately 3 eV [21[31[41[5]
Melting Point Decomposes [2][5]
Solubility Decomposes in water [21[31[41[5]

Toxicological Information

The toxicity of Beryllium Telluride itself has not been extensively studied; however, the toxicity
of its constituent elements, beryllium and tellurium, is well-documented and serves as the
primary basis for safety precautions.[2][3][4][5]
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Hazard

Description

Source

Primary Route of Exposure

Inhalation

[1]

Beryllium Toxicity

Beryllium is a known human
carcinogen and can cause
Chronic Beryllium Disease
(CBD), a granulomatous lung
disease, through inhalation.[1]
[6] Acute inhalation can lead to

a pneumonia-like condition.[1]

[1](6]

Tellurium Toxicity

Tellurium compounds can be
toxic. Upon exposure to water,
Beryllium Telluride evolves

toxic hydrogen telluride (HzTe)
gas.[2][3][4][5]

[213][41[5]

Health Effects

Acute exposure can cause
irritation to the skin, eyes, and
respiratory tract.[6][7][8]
Chronic exposure, primarily
due to the beryllium
component, can lead to severe

lung damage.[1][6]

(1161718l

Exposure Limits (as Beryllium)

The following exposure limits are established for beryllium and its compounds and should be

strictly adhered to when handling Beryllium Telluride.
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Organization Limit Value Source
Recommended Ca C 0.0005 mg/m3

NIOSH (REL) o [4]
Exposure Limit (TWA)  (as Be)
Immediately

NIOSH (IDLH) Dangerous to Life or Ca [4 mg/m? (as Be)] [4]
Health
Permissible Exposure

OSHA (PEL) o 0.002 mg/m3 [4][6]
Limit (TWA)

- - o 0.005 mg/m3 (30
OSHA (Ceiling) Ceiling Limit [4]16]

minutes)

OSHA (Maximum
Peak)

Maximum Peak

Concentration

0.025 mg/m3 (as Be)

[4]16]

Experimental Protocols

Detailed methodologies for key safety and handling procedures are outlined below. These

protocols are designed to minimize exposure and ensure a safe working environment.

4.1. Personal Protective Equipment (PPE) Protocol

» Respiratory Protection: A NIOSH-approved respirator with appropriate cartridges for dusts,

mists, and fumes must be worn at all times when handling Beryllium Telluride powder.[9]

[10]

o Eye Protection: Chemical safety goggles or a full-face shield must be worn.[7][9][11]

o Hand Protection: Neoprene, rubber, or nitrile gloves are required to prevent skin contact.[11]

o Body Protection: A disposable, one-piece, close-fitting lab coat or coveralls should be worn.

[6] Contaminated clothing should not be taken home and must be disposed of as hazardous

waste.[6]

4.2. Handling and Storage Protocol
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» Ventilation: All handling of Beryllium Telluride powder must be conducted in a certified
chemical fume hood or a glove box with negative pressure.[6]

 Inert Atmosphere: Due to its reactivity with water and air, handle and store Beryllium
Telluride under an inert atmosphere (e.g., argon or nitrogen).

o Storage Container: Store in a tightly sealed, clearly labeled container. The storage area
should be cool, dry, and separate from incompatible materials such as acids and oxidizing
agents.[6][9]

o Transportation: When transporting the material, ensure the container is secure and properly
labeled in accordance with DOT regulations.

4.3. Spill and Emergency Procedures Protocol
» Evacuation: In case of a spill, evacuate the immediate area and restrict access.
e Ventilation: Ensure the area is well-ventilated, but avoid creating airborne dust.
o Cleanup:
o Do not use water for cleanup as it will generate toxic hydrogen telluride gas.[9]

o For small spills, carefully collect the material using a HEPA-filtered vacuum cleaner.[11]
Dry cleaning methods that generate dust are prohibited.[11]

o Alternatively, wet cleaning methods with a suitable non-aqueous liquid can be used,
ensuring the liquid is compatible with the material.

» Disposal: All waste, including contaminated PPE and cleanup materials, must be placed in a
sealed, labeled container for disposal as hazardous waste according to local, state, and
federal regulations.[11]

4 .4. First Aid Protocol

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. Seek immediate medical attention.[9][12]
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o Skin Contact: Remove contaminated clothing. Brush off any dry material and then wash the
affected area thoroughly with soap and water.[9] Seek medical attention if irritation persists.

[7]

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids.[7][9] Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Give 1-2 glasses of milk or water to drink.[9] Seek
immediate medical attention.[9][12]

Visualized Safety Workflow

The following diagram illustrates the logical workflow for safely handling Beryllium Telluride,
from preparation to disposal.
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Caption: Workflow for Safe Handling of Beryllium Telluride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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